Cas no 1807058-64-5 (Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate
• CAS No: 1807058-64-5
• MF: C₁₁H₇F₃INO₂
• MW: 369.07846570015
• CID: 4938738
• Update Time: 2025-10-31

Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C11H7F3INO2/c1-18-9(17)4-6-2-3-8(15)7(5-16)10(6)11(12,13)14/h2-3H,4H2,1H3
• InChI Key： DNOSSSZYLILDNX-UHFFFAOYSA-N
• SMILES： IC1C=CC(CC(=O)OC)=C(C(F)(F)F)C=1C#N

Computed Properties

• Exact Mass: 368.94736 g/mol
• Monoisotopic Mass: 368.94736 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 369.08
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate

Comprehensive Introduction to Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate (CAS No. 1807058-64-5)

Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate (CAS No. 1807058-64-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and advanced material science. This ester derivative, characterized by its unique trifluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an iodo substituent, enhances its reactivity in cross-coupling reactions, making it a valuable building block for drug discovery and agrochemical development.

In recent years, the demand for fluorinated compounds like Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate has surged due to their exceptional stability and bioavailability. Researchers are particularly interested in its potential applications in PET imaging and targeted drug delivery systems, where the trifluoromethyl group plays a pivotal role in improving metabolic resistance. The compound's CAS No. 1807058-64-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and material innovation.

The synthesis of Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate involves multi-step organic reactions, including iodination and esterification, which are optimized for high yield and purity. Its cyano group offers additional versatility, enabling further functionalization through nucleophilic addition or reduction. This adaptability aligns with the current trend of green chemistry, as scientists seek eco-friendly protocols to minimize waste and energy consumption during production.

From an industrial perspective, CAS No. 1807058-64-5 is often discussed in the context of high-value fine chemicals. Its applications extend to liquid crystal materials and organic electronics, where the trifluoromethylphenyl moiety contributes to thermal stability and electronic properties. As the demand for flexible displays and OLED technologies rises, this compound's role in synthesizing advanced functional materials becomes increasingly prominent.

Safety and handling of Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its iodo and cyano groups warrant cautious storage away from reactive metals. These precautions are essential to maintain the compound's integrity and ensure reproducibility in research settings.

In summary, Methyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate (CAS No. 1807058-64-5) represents a cutting-edge tool for modern chemistry. Its multifaceted applications—from drug design to smart materials—highlight its importance in addressing contemporary scientific challenges. As innovation accelerates, this compound is poised to remain a focal point in both academic and industrial research communities.